Cas no 871571-80-1 (Ethyl 5-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate)

• Product Name: Ethyl 5-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate
• CAS No: 871571-80-1
• MF: C₁₅H₁₂ClN₃O₂
• MW: 301.727682113647
• CID: 2852138
• PubChem ID: 66650433
• Update Time: 2025-04-21

Ethyl 5-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate
• SQOHIYCTLQHQJL-UHFFFAOYSA-N
• 871571-80-1
• SCHEMBL312787
• ethyl 5-(4-chloro-phenyl)-pyrazolo[1,5-a]pyrimidine-3-carboxylate
• Ethyl5-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate
• DB-157769

• Inchi： 1S/C15H12ClN3O2/c1-2-21-15(20)12-9-17-19-8-7-13(18-14(12)19)10-3-5-11(16)6-4-10/h3-9H,2H2,1H3
• InChI Key： SQOHIYCTLQHQJL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=CN2C(=C(C(=O)OCC)C=N2)N=1

Computed Properties

• Exact Mass: 301.0618043Da
• Monoisotopic Mass: 301.0618043Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 56.5Ų